Cas no 50503-75-8 (2-Chloro-6-methylquinoline-4-carboxylic acid)

2-Chloro-6-methylquinoline-4-carboxylic acid is a quinoline derivative with a molecular formula of C11H8ClNO2. This compound features a chloro substituent at the 2-position and a methyl group at the 6-position of the quinoline ring, along with a carboxylic acid functional group at the 4-position. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity in substitution and coupling reactions. It is commonly utilized in medicinal chemistry for the development of bioactive molecules due to its versatile scaffold. The compound is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial applications.

2-Chloro-6-methylquinoline-4-carboxylic acid structure

50503-75-8 structure

Product Name:2-Chloro-6-methylquinoline-4-carboxylic acid

CAS No:50503-75-8

MF:C₁₁H₈ClNO₂

MW:221.639721870422

CID:1090097

PubChem ID:1134113

Update Time:2025-06-07

2-Chloro-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-methylquinoline-4-carboxylic acid
- 2-Chloro-6-methyl-quinoline-4-carboxylic acid
- DTXSID30360705
- AM807525
- SB69579
- AKOS015966897
- 2-CHLORO-6-METHYLQUINOLINE-4-CARBOXYLICACID
- DA-19092
- 50503-75-8
- Inchi： 1S/C11H8ClNO2/c1-6-2-3-9-7(4-6)8(11(14)15)5-10(12)13-9/h2-5H,1H3,(H,14,15)
- InChI Key： DBVJVWSJCKOPQO-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)O)=C2C=C(C)C=CC2=N1

Computed Properties

Exact Mass: 221.024356g/mol
Monoisotopic Mass: 221.024356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3
Topological Polar Surface Area: 50.2Å²

Experimental Properties

LogP: 3

2-Chloro-6-methylquinoline-4-carboxylic acid Pricemore >>

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